3-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}benzoic acid

• CAS No.: 173911-21-2
• Molecular Formula: C29H23NO4
• Molecular Weight: 449.5

Description

3-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}benzoic acid is a complex organic compound characterized by its intricate molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multi-step organic reactions. One common approach is the reaction of 4-aminomethylbenzoic acid with 9H-fluoren-9-ylmethanol in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) to form the amide bond. The reaction conditions require careful control of temperature and pH to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using reactors designed to handle high volumes. The process would be optimized for efficiency and yield, with continuous monitoring to ensure product quality. Purification steps, such as recrystallization or chromatography, are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used to oxidize the compound.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be employed for reduction reactions.

• Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of alcohols or amines.

• Substitution: Formation of various substituted benzene derivatives.

Scientific Research Applications

This compound has diverse applications in scientific research:

• Chemistry: It can be used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and materials.

• Biology: It may serve as a probe or inhibitor in biochemical studies, helping to elucidate biological pathways and mechanisms.

• Medicine: Potential use in drug design and development, particularly for targeting specific molecular pathways.

• Industry: Application in the production of advanced materials and chemicals.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For instance, in drug design, it may interact with specific molecular targets, such as enzymes or receptors, to modulate biological processes. The pathways involved would be those related to the compound's biological activity, such as signal transduction or metabolic pathways.

Comparison with Similar Compounds

• Fluorenylmethoxycarbonyl (Fmoc) derivatives: These compounds share the fluorenylmethoxycarbonyl group but differ in their core structures.

• Biphenyl derivatives: Compounds with biphenyl structures similar to the core of this compound.

Uniqueness: This compound is unique due to its specific combination of functional groups and molecular structure, which may confer distinct chemical and biological properties compared to similar compounds.